N-(6-acetamidobenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-acetamidobenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide is a useful research compound. Its molecular formula is C17H15N3O4S2 and its molecular weight is 389.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimalarial and Antiviral Properties
A study investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives, including N-(6-acetamidobenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide, towards nitrogen nucleophiles. These compounds were evaluated for their in vitro antimalarial activity, showing significant potency with IC50 values less than 30µM. The compounds displayed good ADMET properties, indicating their potential as antimalarial agents. Additionally, the study extended to explore their utility against COVID-19, revealing promising results in computational calculations and molecular docking studies against key viral proteins (Fahim & Ismael, 2021).
Antimicrobial Activity
Another research effort focused on the synthesis of various N-(phenylsulfonyl)acetamide derivatives, including the compound , and their antimicrobial activities. These compounds were synthesized through reactions with nitrogen-based nucleophiles, leading to a range of derivatives that exhibited potent antimicrobial properties against several strains of bacteria and fungi. The study highlights the potential of these compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).
Enzyme Inhibition for Cancer Therapy
A notable investigation into N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a compound structurally related to this compound, revealed its potential as a dual inhibitor of PI3Kα and mTOR enzymes, which are critical in cancer progression. The study aimed to improve the metabolic stability of the compound and found promising results in vitro and in vivo, indicating its potential as a cancer therapeutic agent (Stec et al., 2011).
Antioxidant and Enzyme Inhibitory Activities
Research into a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, structurally similar to this compound, demonstrated their biological activities, including antioxidant, antimicrobial, and enzyme inhibitory effects. These compounds showed significant urease inhibitory activity, surpassing the standard inhibitors in bioassays, highlighting their potential in addressing conditions associated with urease activity (Gull et al., 2016).
Properties
IUPAC Name |
N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(benzenesulfonyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4S2/c1-11(21)18-12-7-8-14-15(9-12)25-17(19-14)20-16(22)10-26(23,24)13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,21)(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOGVILALJMGXBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)CS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.